2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid
Catalog No.
S7011738
CAS No.
M.F
C10H12F3NO4S2
M. Wt
331.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid
IUPAC Name
2-[propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid
Molecular Formula
C10H12F3NO4S2
Molecular Weight
331.3 g/mol
InChI
InChI=1S/C10H12F3NO4S2/c1-2-5-14(6-8(15)16)20(17,18)9-4-3-7(19-9)10(11,12)13/h3-4H,2,5-6H2,1H3,(H,15,16)
InChI Key
GEHYAFDRJRXQGJ-UHFFFAOYSA-N
Canonical SMILES
CCCN(CC(=O)O)S(=O)(=O)C1=CC=C(S1)C(F)(F)F
XLogP3
2.5
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
1
Exact Mass
331.01598470 g/mol
Monoisotopic Mass
331.01598470 g/mol
Heavy Atom Count
20
Dates
Last modified: 08-26-2023
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